4-({[tert-Butyl(dimethyl)silyl]oxy}methyl)-2-fluoropyridine

• Molecular Formula: C12H20FNOSi
• Molecular Weight: 241.38 g/mol
• IUPAC Name: tert-butyl-[(2-fluoropyridin-4-yl)methoxy]-dimethylsilane
• InChI: InChI=1S/C12H20FNOSi/c1-12(2,3)16(4,5)15-9-10-6-7-14-11(13)8-10/h6-8H,9H2,1-5H3
• InChI Key: KLUPMAVLGGCUJR-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C)[Si](C)(C)OCC1=CC(=NC=C1)F

Description

4-({[tert-Butyl(dimethyl)silyl]oxy}methyl)-2-fluoropyridine is a useful research compound. Its molecular formula is C12H20FNOSi and its molecular weight is 241.38 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

2-Fluoro-4-pyridinemethanol (508.5 mg, 4.00 mmol), t-butyldimethylsilylchloride (1.21 g, 8.00 mmol) and imidazole (1.09 g, 16.00 mmol) were stirred in dichloromethane (10 mL) at room temperature for an hour. After completion of the reaction, the reaction solution was mixed with ethyl acetate, and the resulting organic layer was washed with saturated aqueous ammonium chloride, dried over anhydrous sodium sulfate and evaporated under reduced pressure. The resulting residue was purified by silica gel column chromatography (hexane/ethyl acetate=10/1) to give the desired product (785.2 mg, 81% yield).